Cas no 1821803-54-6 ((1R,3R)-3-(Aminomethyl)cyclohexan-1-amine)

• Product Name: (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine
• CAS No: 1821803-54-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD21362408
• CID: 5685870
• PubChem ID: 52324611
• Update Time: 2025-05-24

(1R,3R)-3-(Aminomethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine
• DTXSID90680471
• 1821803-54-6
• AKOS015951011
• EN300-2502986
• SCHEMBL1577714
• 3-(Aminomethyl)cyclohexanamine
• 1206798-47-1
• rac-(1R,3R)-3-(aminomethyl)cyclohexan-1-amine

• MDL： MFCD21362408
• Inchi： 1S/C7H16N2/c8-5-6-2-1-3-7(9)4-6/h6-7H,1-5,8-9H2/t6-,7-/m1/s1
• InChI Key： OEFAIWKFALHMEY-RNFRBKRXSA-N
• SMILES： N[C@@H]1CCC[C@@H](CN)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52Ų

Additional information on (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine

The Comprehensive Overview of (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine (CAS No. 1821803-54-6)

(1R,3R)-3-(Aminomethyl)cyclohexan-1-amine, also known by its CAS number 1821803-54-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of cyclohexane, featuring two amine groups at the 1 and 3 positions, with a specific stereochemistry that imparts unique properties to the molecule. The presence of two amine groups makes it a valuable precursor in the synthesis of advanced materials, including polymers and pharmaceutical agents.

Recent studies have highlighted the potential of (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine in the development of novel materials for energy storage applications. Researchers have explored its use as a building block for creating high-capacity lithium-ion batteries. The compound's ability to form stable coordination complexes with metal ions has been leveraged to enhance the performance of cathode materials. For instance, a study published in Nature Materials demonstrated that incorporating this compound into lithium-rich manganese-based cathodes significantly improved their cycling stability and energy density.

In addition to its role in energy storage, (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine has shown promise in the field of drug delivery systems. Its unique stereochemistry allows for the creation of biocompatible polymers that can encapsulate therapeutic agents and release them in a controlled manner. A recent paper in Biomaterials Science reported the successful synthesis of a biodegradable polymer using this compound as a monomer. The resulting polymer exhibited excellent biocompatibility and degradation properties, making it a strong candidate for use in targeted drug delivery systems.

The synthesis of (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine involves a multi-step process that typically begins with the cycloaddition of cyclohexene with an appropriate amine-containing reagent. The stereochemistry of the product is carefully controlled during the synthesis to ensure high enantiomeric purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product and confirm its structure.

One of the most intriguing aspects of this compound is its ability to self-assemble into nanoscale structures under certain conditions. This property has been exploited in the development of stimuli-responsive materials that can change their physical properties in response to external stimuli such as temperature or pH changes. A study published in Advanced Materials demonstrated that films made from this compound could reversibly switch between hydrophilic and hydrophobic states when exposed to acidic or basic conditions, opening up new possibilities for smart materials applications.

The toxicity profile of (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine has also been extensively studied to ensure its safe use in various applications. Acute toxicity studies indicate that the compound has low toxicity when administered at typical working concentrations. However, chronic exposure studies are currently underway to fully understand its long-term effects on human health and the environment.

In conclusion, (1R,3R)-3-(Aminomethyl)cyclohexan-1-amine (CAS No. 1821803-54-6) is a multifaceted compound with immense potential across diverse fields. Its unique chemical properties, combined with recent advancements in materials science and drug delivery systems, position it as a key player in future technological innovations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the next generation of materials and therapies.